Cas no 55979-68-5 (3-hydroxyoxolane-2,5-dione)

• Product Name: 3-hydroxyoxolane-2,5-dione
• CAS No: 55979-68-5
• MF: C₄H₄O₄
• MW: 116.0721616745
• MDL: MFCD30082059
• CID: 4037234
• Update Time: 2025-06-13

3-hydroxyoxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, dihydro-3-hydroxy-
• 3-hydroxyoxolane-2,5-dione

• MDL： MFCD30082059
• Inchi： 1S/C4H4O4/c5-2-1-3(6)8-4(2)7/h2,5H,1H2
• InChI Key： KPYCVQASEGGKEG-UHFFFAOYSA-N
• SMILES： O1C(=O)CC(O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-hydroxyoxolane-2,5-dione

Recent Advances in the Study of 3-hydroxyoxolane-2,5-dione (CAS: 55979-68-5) in Chemical Biology and Pharmaceutical Research

3-hydroxyoxolane-2,5-dione (CAS: 55979-68-5) is a cyclic ester compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, also known as 3-hydroxytetrahydrofuran-2,5-dione, serves as a versatile building block in organic synthesis and has shown promise in drug development. Recent studies have explored its role as a precursor for bioactive molecules, its mechanism of action in biological systems, and its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-hydroxyoxolane-2,5-dione as a scaffold for designing novel kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited selective inhibition against specific protein kinases involved in cancer pathways, with improved pharmacokinetic properties compared to existing inhibitors. The study highlighted the compound's ability to form key hydrogen bond interactions with kinase active sites, making it a valuable template for drug design.

In the field of prodrug development, recent work has focused on utilizing 3-hydroxyoxolane-2,5-dione as a bioreversible protecting group for carboxylic acids and alcohols. A 2024 publication in Advanced Drug Delivery Reviews reported that derivatives of this compound showed enhanced stability in plasma while maintaining efficient release of active drugs in target tissues. This property makes it particularly useful for improving the bioavailability of poorly soluble pharmaceutical compounds.

Structural studies using X-ray crystallography and NMR spectroscopy have provided new insights into the conformational flexibility of 3-hydroxyoxolane-2,5-dione and its derivatives. Research published in Chemical Communications (2023) revealed that the compound can adopt multiple ring conformations depending on substitution patterns, which significantly affects its biological activity and interaction with target proteins.

The compound's role in polymer chemistry has also been explored, with recent studies demonstrating its utility in creating biodegradable materials for medical applications. A 2024 study in Biomaterials Science reported the development of novel polyesters incorporating 3-hydroxyoxolane-2,5-dione units that exhibited controlled degradation rates and excellent biocompatibility, making them suitable for tissue engineering scaffolds and drug delivery systems.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 3-hydroxyoxolane-2,5-dione and its derivatives. A 2023 paper in Organic Process Research & Development described a scalable biocatalytic process for the asymmetric synthesis of enantiomerically pure forms of the compound, addressing previous challenges in obtaining optically active variants.

Looking forward, researchers anticipate that 3-hydroxyoxolane-2,5-dione will continue to play an important role in medicinal chemistry and drug development. Ongoing clinical trials involving derivatives of this compound for various therapeutic areas, including oncology and inflammatory diseases, are expected to yield important results in the coming years. The compound's versatility and demonstrated biological activity make it a promising candidate for future pharmaceutical applications.